Cas no 1388892-94-1 (5-bromo-4-chloro-6-methylthieno[2,3-d]pyrimidine)

• Product name: 5-bromo-4-chloro-6-methylthieno[2,3-d]pyrimidine
• CAS No: 1388892-94-1
• MF: C₇H₄BrClN₂S
• MW: 263.542057991028
• CID: 5717452
• PubChem ID: 86673334

5-bromo-4-chloro-6-methylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10325524
• 1388892-94-1
• MFCD22987600
• 5-bromo-4-chloro-6-methylthieno[2,3-d]pyrimidine
• DJIDMQBJWKUZRQ-UHFFFAOYSA-N
• BS-43384
• P18837

• Inchi： 1S/C7H4BrClN2S/c1-3-5(8)4-6(9)10-2-11-7(4)12-3/h2H,1H3
• InChI Key： DJIDMQBJWKUZRQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC2C1=C(N=CN=2)Cl

Computed Properties

• Exact Mass: 261.89671g/mol
• Monoisotopic Mass: 261.89671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54Ų

Additional information on 5-bromo-4-chloro-6-methylthieno[2,3-d]pyrimidine

Introduction to 5-Bromo-4-Chloro-6-Methylthieno[2,3-d]pyrimidine (CAS No. 1388892-94-1)

5-Bromo-4-chloro-6-methylthieno[2,3-d]pyrimidine (CAS No. 1388892-94-1) is a versatile compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique combination of bromine, chlorine, and methyl groups in its structure imparts specific chemical and biological characteristics that make it a valuable candidate for various applications.

The molecular structure of 5-bromo-4-chloro-6-methylthieno[2,3-d]pyrimidine consists of a thienopyrimidine core with a bromine atom at the 5-position, a chlorine atom at the 4-position, and a methyl group at the 6-position. This arrangement of substituents influences the compound's reactivity and biological activity. The bromine and chlorine atoms contribute to the compound's lipophilicity and electronic properties, while the methyl group enhances its stability and solubility.

Recent studies have highlighted the potential of 5-bromo-4-chloro-6-methylthieno[2,3-d]pyrimidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, 5-bromo-4-chloro-6-methylthieno[2,3-d]pyrimidine has been investigated for its anticancer potential. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism behind this anticancer activity is thought to involve the modulation of cell cycle progression and the induction of DNA damage response pathways.

The anti-inflammatory properties of 5-bromo-4-chloro-6-methylthieno[2,3-d]pyrimidine have also been explored. Research conducted by a team at the University of California has shown that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to inhibit pro-inflammatory cytokines and chemokines.

In terms of pharmacokinetics, 5-bromo-4-chloro-6-methylthieno[2,3-d]pyrimidine has favorable properties that make it suitable for further development as a therapeutic agent. It exhibits good oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

The safety profile of 5-bromo-4-chloro-6-methylthieno[2,3-d]pyrimidine has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 5-bromo-4-chloro-6-methylthieno[2,3-d]pyrimidine (CAS No. 1388892-94-1) is a promising compound with diverse biological activities that make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Its potential applications in antiviral therapy, cancer treatment, and anti-inflammatory interventions highlight its significance in modern drug discovery efforts.